3-Fluorobicyclo[3.2.1]oct-3-en-2-one

• IUPAC Name: 3-fluorobicyclo[3.2.1]oct-3-en-2-one
• InChI: InChI=1S/C8H9FO/c9-7-4-5-1-2-6(3-5)8(7)10/h4-6H,1-3H2
• InChI Key: BGOPONHALHQMFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C=C(C2=O)F
• Molecular Formula: C8H9FO
• Molecular Weight: 140.15 g/mol
• CAS No.: 2470439-86-0

Description

3-Fluorobicyclo[3.2.1]oct-3-en-2-one, also known as FBO, is a synthetic compound that has gained significant interest in scientific research due to its unique chemical structure and potential biological activities. FBO is a bicyclic ketone that contains a fluorine atom at the C3 position and a double bond at the C2-C3 position.

Scientific Research Applications

Role in Fluorinated Compound Synthesis and Applications

Fluorinated compounds are pivotal in various fields, including pharmaceuticals, agrochemicals, and material sciences, due to their unique properties such as high stability, lipophilicity, and the ability to modulate bioactivity. The application of fluorinated compounds like 3-Fluorobicyclo[3.2.1]oct-3-en-2-one could be instrumental in the development of new drugs, agrochemicals, and advanced materials due to their ability to introduce fluorine into molecules, potentially altering their chemical behavior and biological activity.

• Pharmaceutical Research

  Fluorine atoms in drug molecules can enhance their metabolic stability, alter pharmacokinetics, and improve binding affinity to biological targets. The synthesis and incorporation of fluorinated intermediates into complex molecules are crucial for developing new therapeutics with optimized properties (Howard et al., 1996).

• Material Science

  Fluorinated compounds contribute to the creation of materials with unique properties, such as resistance to solvents, acids, and bases, and high thermal and chemical stability. These materials find applications in coatings, electronics, and as non-stick surfaces in cookware and textiles (Puts et al., 2019).

• Agrochemical Development

  The introduction of fluorine atoms into agrochemicals can lead to compounds with enhanced activity, selectivity, and environmental stability, contributing to the development of more effective and safer pesticides and herbicides.

• Environmental and Health Implications

  While fluorinated compounds have vast applications, their environmental persistence and potential bioaccumulation require careful consideration. Research into the environmental fate and toxicological profiles of these compounds is essential for assessing their safety and ecological impact (Korzeniowski et al., 2022).

• Advanced Technologies

  Fluorinated compounds play a role in developing advanced technologies, including liquid crystals for displays and fluoropolymers for various high-performance applications, demonstrating the versatility and importance of these materials in modern technological advancements (Hird, 2007).